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Compound of Interest

Compound Name: MRT67307 dihydrochloride

Cat. No.: B1150241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRT67307 dihydrochloride is a potent and selective dual inhibitor of TANK-binding kinase 1

(TBK1) and IκB kinase ε (IKKε), key regulators of innate immune signaling.[1][2] It also exhibits

potent inhibitory activity against Unc-51 like autophagy activating kinase 1 (ULK1) and 2

(ULK2), crucial components of the autophagy initiation complex.[1][3] This dual functionality

makes MRT67307 a valuable tool for dissecting the roles of these kinases in macrophage-

mediated inflammation, antiviral responses, and autophagy. These application notes provide

detailed protocols and quantitative data to guide the use of MRT67307 in macrophage

research.

Mechanism of Action
MRT67307 exerts its effects by inhibiting the kinase activity of TBK1/IKKε and ULK1/ULK2. In

macrophages, TBK1 and IKKε are critical for the phosphorylation and activation of Interferon

Regulatory Factor 3 (IRF3), a transcription factor that drives the expression of type I interferons

(e.g., IFN-β) and other inflammatory genes in response to pathogen-associated molecular

patterns (PAMPs) like lipopolysaccharide (LPS) and viral nucleic acids.[1][3][4] By inhibiting

TBK1/IKKε, MRT67307 effectively blocks this signaling cascade, leading to a reduction in pro-

inflammatory cytokine production.[1][3] Furthermore, its inhibition of ULK1/ULK2 allows for the

blockade of autophagic flux, enabling the study of autophagy's role in various cellular

processes within macrophages.[3][5]
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Seed Macrophages
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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